Cas no 22978-64-9 (Benzenebutanenitrile, 4-nitro-)

• Product Name: Benzenebutanenitrile, 4-nitro-
• CAS No: 22978-64-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1412649
• PubChem ID: 12641099
• Update Time: 2025-04-20

Benzenebutanenitrile, 4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile, 4-nitro-
• 4-(4-nitro-phenyl)-butyronitrile
• AKOS010643731
• 4-(4-nitrophenyl)butanenitrile
• SCHEMBL9055361
• REYKJCQDLPKSCX-UHFFFAOYSA-N
• 22978-64-9

• Inchi： 1S/C10H10N2O2/c11-8-2-1-3-9-4-6-10(7-5-9)12(13)14/h4-7H,1-3H2
• InChI Key： REYKJCQDLPKSCX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CCCC#N)=O

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 66.93